![molecular formula C28H24N2O5 B5122374 N-[4-(benzoylamino)-2,5-dimethoxyphenyl]-2-phenoxybenzamide](/img/structure/B5122374.png)
N-[4-(benzoylamino)-2,5-dimethoxyphenyl]-2-phenoxybenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[4-(benzoylamino)-2,5-dimethoxyphenyl]-2-phenoxybenzamide, also known as 25B-NBOMe, is a synthetic hallucinogenic drug that belongs to the phenethylamine family. It was first synthesized in 2004 and gained popularity as a recreational drug in the early 2010s. However, due to its potent and unpredictable effects, it has been classified as a Schedule I controlled substance in the United States.
Mechanism of Action
The exact mechanism of action of N-[4-(benzoylamino)-2,5-dimethoxyphenyl]-2-phenoxybenzamide is not fully understood, but it is believed to act as a partial agonist at the serotonin 2A receptor. This receptor is primarily located in the prefrontal cortex and is involved in regulating mood, perception, and cognition. Activation of this receptor by this compound leads to altered sensory perception, hallucinations, and changes in mood and thought processes.
Biochemical and Physiological Effects:
The effects of this compound on the body are similar to those of other hallucinogenic drugs, such as LSD and psilocybin. These effects include altered sensory perception, hallucinations, changes in mood and thought processes, and increased heart rate and blood pressure. However, this compound is known to be more potent than other hallucinogens and can lead to severe and unpredictable effects, including seizures, psychosis, and death.
Advantages and Limitations for Lab Experiments
One advantage of using N-[4-(benzoylamino)-2,5-dimethoxyphenyl]-2-phenoxybenzamide in laboratory experiments is its high potency and selectivity for the serotonin 2A receptor. This allows researchers to study the effects of this receptor in greater detail and may lead to the development of new therapeutic agents for psychiatric disorders. However, the unpredictable and potentially dangerous effects of this compound make it unsuitable for use in human subjects and require strict safety protocols in laboratory settings.
Future Directions
There are several directions for future research on N-[4-(benzoylamino)-2,5-dimethoxyphenyl]-2-phenoxybenzamide. One area of interest is the development of new therapeutic agents that target the serotonin 2A receptor for the treatment of psychiatric disorders. Another area of research is the development of safer and more effective methods for synthesizing this compound and other hallucinogenic drugs. Additionally, further studies are needed to understand the long-term effects of this compound on the brain and body.
Synthesis Methods
The synthesis of N-[4-(benzoylamino)-2,5-dimethoxyphenyl]-2-phenoxybenzamide involves several steps, including the reaction of 2,5-dimethoxyphenethylamine with benzoyl chloride to form N-benzoyl-2,5-dimethoxyphenethylamine. This compound is then reacted with 2-phenoxybenzaldehyde in the presence of a base to form the final product, this compound. The synthesis of this compound requires advanced knowledge of organic chemistry and should only be performed by experienced professionals in a controlled laboratory setting.
Scientific Research Applications
Despite its classification as a controlled substance, N-[4-(benzoylamino)-2,5-dimethoxyphenyl]-2-phenoxybenzamide has been studied for its potential medical applications. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound has a high affinity for the serotonin 2A receptor, which is involved in regulating mood and perception. This receptor has been implicated in the pathophysiology of several psychiatric disorders, including depression and schizophrenia. Therefore, this compound may have potential as a therapeutic agent for these conditions.
properties
IUPAC Name |
N-(4-benzamido-2,5-dimethoxyphenyl)-2-phenoxybenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H24N2O5/c1-33-25-18-23(26(34-2)17-22(25)29-27(31)19-11-5-3-6-12-19)30-28(32)21-15-9-10-16-24(21)35-20-13-7-4-8-14-20/h3-18H,1-2H3,(H,29,31)(H,30,32) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BMIDGIAWICLQIT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1NC(=O)C2=CC=CC=C2)OC)NC(=O)C3=CC=CC=C3OC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H24N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
468.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.